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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive ecotoxicological assessment of the herbicide Pyraclonil
and its primary metabolites. Pyraclonil is a protoporphyrinogen oxidase (PPO) inhibitor,

belonging to the HRAC Group 14 (or E). This class of herbicides acts by disrupting the

chlorophyll and heme biosynthesis pathway in susceptible plants, leading to rapid cellular

damage. This guide offers a comparative analysis of Pyraclonil's ecotoxicological profile

against other PPO-inhibiting herbicides, supported by available experimental data.

Executive Summary
Pyraclonil is a selective, pre-emergence and early post-emergence herbicide used for the

control of broadleaf weeds and sedges in rice cultivation. Its environmental fate is

characterized by moderate persistence in soil and aquatic environments, with degradation

occurring through aerobic and anaerobic pathways. Key metabolites of concern identified in

environmental fate studies include M-1 (N-methyl), M-6 (N-methyl amide), M-11 (N-allyl), and

amidepyraclonil. While Pyraclonil itself demonstrates a certain level of toxicity to non-target

organisms, its metabolites, particularly M-1 and M-11, are also of ecotoxicological relevance.

Comparative Ecotoxicological Data
The following tables summarize the available quantitative data on the ecotoxicity of Pyraclonil
and other selected PPO-inhibiting herbicides. It is important to note that direct comparisons
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should be made with caution, as data are compiled from various sources and experimental

conditions may differ.

Table 1: Acute Toxicity of Pyraclonil and Other PPO-Inhibiting Herbicides to Non-Target

Organisms
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Chemical Organism Endpoint
Value (mg/kg
or mg/L)

Source

Pyraclonil Mouse (oral) LD50 > 877 [1]

Bobwhite quail

(oral)
LD50 > 2160 [1]

Fomesafen Rat (oral) LD50 1250 [2]

Bobwhite quail

(oral)
LD50 > 5000 [2]

Rainbow trout

(96h)
LC50 100 [2]

Daphnia magna

(48h)
EC50 33

Saflufenacil Rat (oral) LD50 > 2000

Rat (dermal) LD50 > 2000

Rainbow trout

(96h)
LC50 > 112

Daphnia magna

(48h)
EC50 > 98

Butafenacil Rat (oral) LD50 > 5000

Rainbow trout

(96h)
LC50 0.0025

Daphnia magna

(48h)
EC50 0.0078

Carfentrazone-

ethyl
Rat (oral) LD50 > 5000

Bobwhite quail

(oral)
LD50 > 2250
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Rainbow trout

(96h)
LC50 1.6

Daphnia magna

(48h)
EC50 9.8

Table 2: Chronic Toxicity of Pyraclonil and Other PPO-Inhibiting Herbicides to Non-Target

Organisms

Chemical Organism Endpoint
Value (mg/kg
bw/day)

Source

Pyraclonil
Rat (Chronic

dietary)
NOAEL

Data not

available

Fomesafen
Rat (2-year

dietary)
NOAEL 5

Dog (1-year

dietary)
NOAEL 1

Saflufenacil
Rat (2-

generation)

NOAEL

(parental)
15

Rat (2-

generation)

NOAEL

(offspring)
5

Butafenacil
Rat (2-year

dietary)
NOAEL 1.2

Carfentrazone-

ethyl

Rat (2-year

dietary)
NOAEL 3

Table 3: Ecotoxicity of Pyraclonil Metabolites
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Metabolite Organism Endpoint Value Source

M-1
Data not

available

M-11
Data not

available

M-6
Data not

available

Amidepyraclonil
Data not

available

Note: Specific ecotoxicity data for the metabolites of Pyraclonil on non-target organisms are

not readily available in the public domain. Regulatory assessments indicate that M-1 and M-11

are residues of concern in drinking water.

Experimental Protocols
The ecotoxicological data presented in this guide are derived from studies conducted following

standardized guidelines, primarily those established by the Organisation for Economic Co-

operation and Development (OECD). Below are detailed methodologies for key experiments

typically cited in such assessments.

Acute Oral Toxicity in Rodents (e.g., Rat, Mouse) - OECD
Guideline 420 (Acute Oral Toxicity - Fixed Dose
Procedure)

Test Animals: Healthy, young adult rodents (e.g., Sprague-Dawley rats or CD-1 mice),

nulliparous and non-pregnant females.

Housing and Feeding: Animals are housed in standard laboratory conditions with a 12-hour

light/dark cycle and controlled temperature and humidity. Standard laboratory diet and water

are provided ad libitum.
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Dose Administration: The test substance (Pyraclonil or other herbicide) is administered by

gavage in a single dose. The dose is selected from a series of fixed dose levels (5, 50, 300,

and 2000 mg/kg body weight).

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes

in body weight for at least 14 days.

Endpoint: The LD50 (median lethal dose) is determined based on the observed mortality at

the different dose levels.

Aquatic Toxicity Testing - Fish Acute Toxicity Test
(OECD Guideline 203)

Test Organism: A standard fish species such as Rainbow trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).

Test Conditions: Fish are maintained in a flow-through or semi-static system with controlled

water quality parameters (temperature, pH, dissolved oxygen).

Exposure: Fish are exposed to a range of concentrations of the test substance for 96 hours.

A control group is maintained in water without the test substance.

Observations: Mortality and any sublethal effects (e.g., abnormal behavior, discoloration) are

recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 (median lethal concentration) at 96 hours is calculated using statistical

methods such as probit analysis.

Aquatic Toxicity Testing - Daphnia sp. Acute
Immobilisation Test (OECD Guideline 202)

Test Organism: Young female Daphnia magna (less than 24 hours old).

Test Conditions: Daphnids are exposed to the test substance in a static system for 48 hours

under controlled temperature and light conditions.
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Exposure: A series of concentrations of the test substance are prepared in a suitable

medium.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

Endpoint: The EC50 (median effective concentration) for immobilization at 48 hours is

calculated.

Soil Microcosm Study for Herbicide Degradation
Soil Collection and Preparation: Soil is collected from a relevant agricultural field, sieved to

remove large debris, and characterized for its physical and chemical properties (e.g., texture,

pH, organic matter content).

Microcosm Setup: A known amount of soil is placed in individual containers (microcosms).

The soil moisture is adjusted to a specific level (e.g., 40-60% of water holding capacity).

Herbicide Application: The test herbicide is applied to the soil surface at a concentration

relevant to its field application rate.

Incubation: The microcosms are incubated in the dark at a constant temperature for a

specified period (e.g., up to 120 days).

Sampling and Analysis: Soil samples are collected at regular intervals and analyzed for the

concentration of the parent herbicide and its metabolites using techniques such as High-

Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Endpoint: The dissipation half-life (DT50) of the herbicide in the soil is calculated.
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Caption: PPO Inhibition Pathway.

General Experimental Workflow for Aquatic Ecotoxicity
Testing
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Caption: Aquatic Ecotoxicity Workflow.
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Logical Relationship of Pyraclonil and its Metabolites in
the Environment
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Caption: Pyraclonil Environmental Fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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